Cas no 61780-18-5 (methyl 2-amino-3-(4-methoxyphenyl)propanoate)

• Product Name: methyl 2-amino-3-(4-methoxyphenyl)propanoate
• CAS No: 61780-18-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD14618795
• CID: 466412
• PubChem ID: 436440
• Update Time: 2025-06-10

methyl 2-amino-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Tyrosine, O-methyl-, methyl ester
• methyl 2-amino-3-(4-methoxyphenyl)propanoate
• SCHEMBL7250996
• AS-66396
• CS-0302801
• DTXSID70331217
• W19173
• EN300-2172242
• 61780-18-5
• AKOS010553561

• MDL： MFCD14618795
• Inchi： 1S/C11H15NO3/c1-14-9-5-3-8(4-6-9)7-10(12)11(13)15-2/h3-6,10H,7,12H2,1-2H3
• InChI Key： USYGMXDJUAQNGU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(4-methoxyphenyl)propanoate

Methyl 2-amino-3-(4-methoxyphenyl)propanoate (CAS No. 61780-18-5): A Comprehensive Overview

Methyl 2-amino-3-(4-methoxyphenyl)propanoate, identified by its CAS number 61780-18-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains. The compound's chemical structure consists of an ester group linked to an amino acid derivative, making it a valuable candidate for further investigation in drug discovery and synthetic chemistry.

The< strong>methyl 2-amino-3-(4-methoxyphenyl)propanoate molecule exhibits a distinct arrangement of functional groups, including an amino group and a methoxy-substituted phenyl ring. This configuration suggests possible interactions with biological targets, making it a promising candidate for pharmacological studies. The presence of the methoxy group on the phenyl ring enhances its solubility and reactivity, which are critical factors in medicinal chemistry.

Recent research has highlighted the< strong>Methyl 2-amino-3-(4-methoxyphenyl)propanoate as a versatile intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable building block in organic synthesis. These properties have been exploited in the development of novel compounds with potential therapeutic benefits.

In the realm of pharmaceutical research, the< strong>CAS No. 61780-18-5 compound has been explored for its pharmacological activity. Studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, modifications to the phenyl ring or the amino group could lead to compounds with enhanced binding affinity and selectivity.

The< strong>methyl 2-amino-3-(4-methoxyphenyl)propanoate has also been investigated in the context of drug delivery systems. Its structural features allow for integration into polymeric matrices or nanoparticles, which can improve the bioavailability and targeted delivery of therapeutic agents. This aspect is particularly relevant in the development of controlled-release formulations designed to optimize treatment efficacy.

Advances in computational chemistry have further facilitated the study of< strong>Methyl 2-amino-3-(4-methoxyphenyl)propanoate. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These simulations have helped researchers design more effective derivatives with improved pharmacokinetic profiles.

The< strong>CAS No. 61780-18-5 compound's role in synthetic biology is another area of interest. Its incorporation into metabolic pathways or as a precursor for bioactive molecules has been explored in efforts to engineer novel biocatalysts or therapeutic agents. This approach aligns with the growing trend toward green chemistry and sustainable drug production.

In summary, Methyl 2-amino-3-(4-methoxyphenyl)propanoate (CAS No. 61780-18-5) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover its potential, this molecule is poised to play a significant role in future advancements.